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Compound of Interest

Compound Name: 4-tert-Butylcyclohexene

Cat. No.: B1265666 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-tert-Butylcyclohexene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-tert-
Butylcyclohexene (CAS No. 2228-98-0). The information is intended to support safe

laboratory practices for researchers, scientists, and professionals in drug development. While

extensive data for analogous compounds are available, this guide focuses on 4-tert-
Butylcyclohexene and clearly delineates when data from related compounds is presented for

reference.

Chemical Identification and Physical Properties
4-tert-Butylcyclohexene is a cyclic alkene.[1] Its physical and chemical properties are

summarized below.
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Property Value Reference

CAS Number 2228-98-0 [1]

Molecular Formula C10H18 [1]

Molecular Weight 138.25 g/mol [1]

Boiling Point Not Available

Flash Point Not Available

Density Not Available

Hazard Identification and Classification
4-tert-Butylcyclohexene is classified as a hazardous substance. The primary hazards are skin

irritation and significant aquatic toxicity.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Hazardous to the aquatic

environment, short-term

(Acute)

Acute 1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term

(Chronic)

Chronic 1
H410: Very toxic to aquatic life

with long lasting effects

Source:[1]

Toxicological Data
Specific quantitative toxicological data, such as LD50 and LC50 values for 4-tert-
Butylcyclohexene, are not readily available in the reviewed literature. However, data for the

structurally related compounds 4-tert-Butylcyclohexanone and 4-tert-Butylcyclohexanol are

provided below for reference. It is important to handle 4-tert-Butylcyclohexene with the

assumption of similar or greater toxicity.
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Toxicity Data for Analogous Compounds:

Compoun
d

CAS No. Test Species Route Value
Referenc
e

4-tert-

Butylcycloh

exanone

98-53-3 LD50 Rat Oral 5 g/kg [2]

4-tert-

Butylcycloh

exanone

98-53-3 LD50 Rabbit Dermal 5 g/kg [2]

4-tert-

Butylcycloh

exanol

98-52-2 LD50 Rat Oral
3620

mg/kg
[3]

4-tert-

Butylcycloh

exanol

98-52-2 LD50 Rabbit Dermal > 5 g/kg [3]

4-tert-

Butylcycloh

exanol

98-52-2 LD50 Rat Oral
4,200

mg/kg

4-tert-

Butylcycloh

exanol

98-52-2 LD50 Rabbit Dermal
> 5,000

mg/kg

Studies on 4-t-butylcyclohexanol have shown that it can be used in cosmetic products to

reduce skin sensitivity, suggesting it has an effect on skin receptors.[4][5]

Experimental Protocols
Specific experimental protocols for the toxicity testing of 4-tert-Butylcyclohexene were not

found in the available literature. However, standardized protocols from the Organisation for

Economic Co-operation and Development (OECD) are widely accepted for chemical toxicity

testing.[6][7][8]
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Example Protocol: Acute Oral Toxicity (as per OECD Guideline 401, adapted)

This is a generalized protocol and should be adapted based on the specific properties of the

test substance.

Test Animals: Healthy, young adult rodents (e.g., rats), nulliparous and non-pregnant

females.

Housing and Feeding: Animals are housed in appropriate conditions with standard diet and

water available ad libitum.

Dose Levels: At least three dose levels should be used, spaced appropriately to produce a

range of toxic effects and mortality rates. A control group receives the vehicle only.

Administration: The substance is administered orally by gavage in a single dose. The volume

administered should be minimized.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Necropsy: All animals (including those that die during the test) are subjected to a gross

necropsy.

Data Analysis: The LD50 is calculated using a recognized statistical method.

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and risk.

Handling:

Wash hands thoroughly after handling.[1]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[1]

Avoid release to the environment.[1]
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Storage:

Store in a well-ventilated place.

Keep container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 4-tert-Butylcyclohexene:

PPE Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and other protective clothing as

needed to prevent skin contact.

Respiratory Protection
Use in a well-ventilated area. If vapors or mists

are generated, a respirator may be required.

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Procedure

Skin Contact

IF ON SKIN: Wash with plenty of water. If skin

irritation occurs: Get medical help. Take off

contaminated clothing and wash it before reuse.

[1]

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician if you

feel unwell.

Inhalation

Move person into fresh air and keep comfortable

for breathing. Call a POISON CENTER or

doctor/physician if you feel unwell.

Spill Response:

In case of a spill, collect the spillage to prevent it from entering drains and waterways, as it is

very toxic to aquatic life.[1] Absorb with inert material and dispose of in accordance with local

regulations.

Disposal Considerations
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1] Do not allow to enter drains or waterways.

Visualizations
The following diagrams illustrate key safety and logical workflows for handling 4-tert-
Butylcyclohexene.
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Spill Occurs

Assess Spill Size and Risk

Small, Contained Spill

Minor

Large or Uncontrolled Spill

Major

Don Appropriate PPE Evacuate Area

Contain Spill with Absorbent Material

Collect Absorbed Material

Dispose of as Hazardous Waste

Decontaminate Spill Area

Notify Emergency Services

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Chemical Exposure Occurs

Identify Route of Exposure

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Remove Contaminated Clothing

Rinse Eyes Cautiously with Water for 15 mins

Move to Fresh Air Rinse Mouth

Wash Skin with Plenty of Water

Seek Medical Attention

Click to download full resolution via product page

Caption: First-aid response to chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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